Cas no 114969-78-7 (2-Pyrimidinecarbonitrile,5-methoxy-4-methyl-)

• Product Name: 2-Pyrimidinecarbonitrile,5-methoxy-4-methyl-
• CAS No: 114969-78-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 130561
• PubChem ID: 13860975
• Update Time: 2025-04-19

2-Pyrimidinecarbonitrile,5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonitrile,5-methoxy-4-methyl-
• 2-Pyrimidinecarbonitrile, 5-methoxy-4-methyl- (9CI)
• 5-methoxy-4-methylpyrimidine-2-carbonitrile
• DTXSID701264523
• 5-Methoxy-4-methyl-2-pyrimidinecarbonitrile
• 114969-78-7

• Inchi： 1S/C7H7N3O/c1-5-6(11-2)4-9-7(3-8)10-5/h4H,1-2H3
• InChI Key： LJNWZNXXBGZDRK-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C#N)N=C1C

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• PSA: 58.8